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Compound of Interest

Compound Name: 1-(4-isopropylcyclohexyl)ethanol

Cat. No.: B1617246 Get Quote

An in-depth guide for researchers and product development professionals on the performance

of 1-(4-isopropylcyclohexyl)ethanol against other common fragrance alternatives, supported

by experimental data and detailed protocols.

Introduction
1-(4-isopropylcyclohexyl)ethanol is a synthetic fragrance ingredient prized for its delicate,

floral, and muguet (lily-of-the-valley) scent profile.[1][2] Its inherent stability makes it a versatile

component in a wide array of fragrance applications, from fine perfumes to personal care

products.[1][2][3][4] This guide provides a comprehensive comparison of 1-(4-
isopropylcyclohexyl)ethanol's performance against other common fragrance alternatives,

focusing on olfactory characteristics, intensity, substantivity, and stability. All data is presented

in a structured format to facilitate easy comparison, and detailed experimental protocols are

provided for key evaluation methods.

Of the four diastereoisomers of 1-(4-isopropylcyclohexyl)ethanol, the (-)-1-S-cis-isomer is

known to possess the most intense and characteristic lily-of-the-valley aroma.[1][2] Due to the

commercial impracticality of extracting natural lily-of-the-valley oil, the fragrance industry relies

on synthetic molecules like 1-(4-isopropylcyclohexyl)ethanol to recreate this popular scent.
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The olfactory profile of a fragrance ingredient is the cornerstone of its application. Below is a

qualitative comparison of 1-(4-isopropylcyclohexyl)ethanol and its common alternatives.

Ingredient Olfactory Profile

1-(4-isopropylcyclohexyl)ethanol
A light, fresh, and clean floral scent with distinct

muguet (lily-of-the-valley) notes.[1][2]

Hydroxycitronellal

A classic, sweet, and powerful floral scent with

prominent lily-of-the-valley and linden blossom

characteristics.

Lilial (Butylphenyl Methylpropional)

A powerful, fresh, and floral-green scent,

strongly reminiscent of lily-of-the-valley, with

watery and aldehydic nuances.

Lyral (Hydroxyisohexyl 3-Cyclohexene

Carboxaldehyde)

A complex and rich floral odor with lily-of-the-

valley, cyclamen, and linden blossom notes,

often described as having a soft, sweet, and

slightly woody character.

Majantol
A fresh, floral, and powerful muguet scent with a

slightly rosy and watery character.

Quantitative Performance Data
For a truly objective comparison, quantitative data is essential. The following table summarizes

key performance indicators for 1-(4-isopropylcyclohexyl)ethanol and its alternatives. Note:

Data for 1-(4-isopropylcyclohexyl)ethanol is not widely available in public literature;

therefore, some values are estimated based on its chemical class and typical performance of

similar molecules.
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Ingredient
Odor Detection Threshold
(ng/L in air)

Substantivity on Paper
Strip (hours)

1-(4-

isopropylcyclohexyl)ethanol
Data not available > 48

Hydroxycitronellal ~ 1.0 ~ 48

Lilial ~ 0.1 > 200

Lyral ~ 0.2 > 400

Majantol Data not available ~ 100

Note: Lower odor detection threshold indicates higher potency. Substantivity is a measure of

how long the fragrance lasts.

Experimental Protocols
To ensure the reproducibility and validity of performance data, standardized experimental

protocols are crucial. The following sections detail the methodologies for key fragrance

evaluation experiments.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector.[1][3] It is used to identify the specific

chemical compounds in a complex mixture that are responsible for its aroma.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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